Cas no 2229567-87-5 (2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine
• CAS No: 2229567-87-5
• MF: C₁₄H₁₃F₂NO
• MW: 249.255930662155
• CID: 6399607
• PubChem ID: 165698110
• Update Time: 2025-08-03

2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine
• 2229567-87-5
• EN300-1862950

• Inchi： 1S/C14H13F2NO/c15-14(16,10-17)11-5-4-8-13(9-11)18-12-6-2-1-3-7-12/h1-9H,10,17H2
• InChI Key： GTYIPYKOCPGVAL-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC=C(C=1)OC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 249.09652036g/mol
• Monoisotopic Mass: 249.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine

Introduction to 2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine (CAS No: 2229567-87-5)

2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine, identified by the CAS number 2229567-87-5, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound represents a novel structural motif that combines the properties of fluoroalkyl groups with phenoxyphenyl substituents, offering unique biochemical and pharmacological potential. The presence of fluorine atoms is particularly noteworthy, as fluorine can modulate the metabolic stability, lipophilicity, and binding affinity of molecules, making such derivatives valuable candidates for drug development.

The chemical structure of 2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine consists of a central ethane backbone substituted with two fluorine atoms at the 2-position and a 3-phenoxyphenyl group at the 3-position. This arrangement creates a molecule with both hydrophobic and hydrophilic regions, which can be advantageous for interactions with biological targets. The phenoxyphenyl moiety introduces aromaticity and potential hydrogen bonding capabilities, while the fluorine atoms enhance electronic effects that can influence receptor binding.

In recent years, there has been growing interest in fluorinated amines due to their role in enhancing drug properties. For instance, fluorine substitution has been shown to improve the bioavailability of drugs by reducing metabolic degradation. Additionally, fluorinated compounds often exhibit increased binding affinity to biological targets, which can lead to more potent and selective therapeutic agents. The specific combination of substituents in 2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine makes it an intriguing candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Medicinal chemists often use simpler derivatives as starting points to develop novel drug candidates through iterative modifications. The structural features of 2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine provide a versatile platform for such endeavors. For example, the amine group can be further functionalized to introduce additional pharmacophores or linkages, while the fluoroalkyl and phenoxyphenyl groups can be retained to maintain desired properties.

Recent studies have begun to explore the pharmacological profile of related compounds with similar structural motifs. These investigations have highlighted the importance of fluorine substitution in modulating biological activity. In particular, fluorinated amines have shown promise in treating various diseases by acting on targets such as enzymes and receptors. While specific data on 2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine is still emerging, its structural analogs suggest that it may exhibit similar beneficial properties.

The synthesis of 2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine presents unique challenges due to the presence of sensitive functional groups like fluorine and amine moieties. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly employed to introduce the desired substituents while maintaining regioselectivity and yield.

The pharmacokinetic properties of 2,2-difluoro-2-(3-phenoxyphenyl)ethan-1-amine are also an area of active investigation. Fluorinated compounds often exhibit improved pharmacokinetics compared to their non-fluorinated counterparts due to enhanced lipophilicity and metabolic stability. These properties can lead to longer half-lives and more predictable dosing regimens in therapeutic applications. Understanding these kinetic behaviors is crucial for optimizing drug candidates for clinical use.

In conclusion, 2229567-87-5 represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for fluorinated amines, 2229567-87-5 may play an important role in addressing unmet medical needs across various therapeutic areas.